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Hexamethylolmelamine IR spectrum and NMR
data
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Compound Focus: Hexamethylolmelamine

Cat. No.: S569335

Chemical Structure and Basic Properties

The basic structural information for Hexamethylolmelamine (CAS # 531-18-0) is available and can serve as

a foundation for further analysis [1].

Property Value

CAS Number 531-18-0 [1]
Molecular Formula CoH18N6Os [1]
Molecular Weight 306.276 g/mol [1]
Melting Point 150 °C [1]
Density 1.8+0.1 g/cm3 [1]

Missing Spectral Data and Alternative Approaches

The search results do not contain the experimental IR spectrum or NMR data for hexamethylolmelamine

[2] [3]. One study highlights a method that combines 'H NMR and IR spectroscopy for automated structure
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verification, which suggests a viable pathway to obtain the data you need [4].

The workflow below illustrates how spectroscopic data is typically used for structure verification in research,

based on the methodology from the identified study [4].
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Given the lack of direct data, here are concrete steps you can take to acquire it.

e Consult Specialized Databases: Search scientific databases using the CAS Number 531-18-0. Key
resources for spectral data include:

o SciFinder" and Reaxys: Offer curated chemical data and may contain predicted or
experimental spectra.

o NIST Chemistry WebBook: A free resource that collects IR and mass spectra for many
compounds.

¢ Perform Computational Prediction: You can generate theoretical spectra using computational
chemistry software.

o Use Density Functional Theory (DFT) with Gaussian, ORCA, or similar software packages.

o For IR, calculate the vibrational frequencies and apply a standard scaling factor (e.g., 0.97-
0.98) [4].

o For H NMR, calculate magnetic shielding constants and convert them to chemical shifts using
a reference compound.

e Consider Experimental Reproduction: The structure is known, so you can record the spectra in a
laboratory setting. For NMR, note that the molecule has 18 hydrogen atoms in its structure [1],
which will produce a specific spectrum based on its symmetric triazine ring and hydroxymethyl
groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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